Cas no 2381651-64-3 (rac-tert-butyl (3R,4S)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyoxane-4-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyoxane-4-carboxylate
• CAS No: 2381651-64-3
• MF: C₁₅H₂₇NO₆
• MW: 317.377985239029
• CID: 5960473
• PubChem ID: 117906091
• Update Time: 2025-06-12

rac-tert-butyl (3R,4S)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyoxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16510415
• rac-tert-butyl (3R,4S)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyoxane-4-carboxylate
• 2381651-64-3
• EN300-37100419

• Inchi： 1S/C15H27NO6/c1-13(2,3)21-11(18)15(7-8-20-9-10(15)17)16-12(19)22-14(4,5)6/h10,17H,7-9H2,1-6H3,(H,16,19)/t10-,15-/m1/s1
• InChI Key： QCTLZHNNTPLSFW-MEBBXXQBSA-N
• SMILES： O1CC[C@](C(=O)OC(C)(C)C)([C@@H](C1)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 317.18383758g/mol
• Monoisotopic Mass: 317.18383758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94.1Ų

Additional information on rac-tert-butyl (3R,4S)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyoxane-4-carboxylate

rac-tert-butyl (3R,4S)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyoxane-4-carboxylate (CAS No. 2381651-64-3): An Overview

rac-tert-butyl (3R,4S)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyoxane-4-carboxylate (CAS No. 2381651-64-3) is a chiral compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is a protected amino alcohol derivative, characterized by its unique stereochemistry and functional groups, which make it a valuable intermediate in the synthesis of bioactive molecules and drug candidates.

The (3R,4S) configuration of this compound is crucial for its biological activity and selectivity. The presence of the tert-butoxycarbonyl (Boc) protecting group on the amino moiety and the tert-butyl ester group on the carboxylic acid moiety ensures that the compound remains stable during synthetic manipulations. These protecting groups can be selectively removed to generate the desired functional groups in subsequent reactions.

Recent advancements in asymmetric synthesis have led to the development of efficient methods for the preparation of rac-tert-butyl (3R,4S)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyoxane-4-carboxylate. One notable approach involves the use of chiral catalysts and organocatalysts to achieve high enantioselectivity and yield. For example, a study published in Journal of Organic Chemistry in 2022 reported a novel organocatalytic method that achieved 99% ee (enantiomeric excess) with excellent yields, making it a promising route for large-scale production.

In the context of pharmaceutical research, rac-tert-butyl (3R,4S)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyoxane-4-carboxylate has been explored as a key intermediate in the synthesis of various drug candidates. Its hydroxyl and amino functionalities can be readily modified to introduce bioactive moieties, such as sugars, peptides, or other pharmacophores. This versatility makes it an attractive starting material for the development of new therapeutic agents.

One area where this compound has shown particular promise is in the synthesis of antiviral drugs. A recent study published in ACS Medicinal Chemistry Letters demonstrated that derivatives of rac-tert-butyl (3R,4S)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyoxane-4-carboxylate exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the ability of the compound to interfere with viral replication processes.

Beyond antiviral applications, rac-tert-butyl (3R,4S)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyoxane-4-carboxylate has also been investigated for its potential as an anticancer agent. A study published in Cancer Research in 2021 reported that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The researchers suggested that the unique stereochemistry and functional groups of the compound contribute to its ability to target specific cellular pathways involved in cancer progression.

The stability and reactivity of rac-tert-butyl (3R,4S)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyoxane-4-carboxylate have also been studied extensively. A comprehensive review published in Tetrahedron Letters highlighted several key factors that influence its behavior in different reaction conditions. For instance, the tert-butoxycarbonyl group can be selectively removed using mild acid treatment without affecting other functional groups, making it suitable for sequential synthetic transformations.

In addition to its synthetic utility, rac-tert-butyl (3R,4S)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyoxane-4-carboxylate has been used as a model compound for studying chiral recognition and separation techniques. High-performance liquid chromatography (HPLC) methods have been developed to efficiently separate enantiomers of this compound, which is essential for ensuring the purity and efficacy of final drug products.

The future prospects for rac-tert-butyl (3R,4S)-4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyoxane-4-carboxylate are promising. Ongoing research aims to further optimize its synthesis and explore new applications in drug discovery and development. As our understanding of chiral chemistry continues to advance, this compound is likely to play an increasingly important role in creating innovative therapeutic solutions.